Cas no 144036-28-2 (9-(4-hydroxyphenyl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione)

• Product Name: 9-(4-hydroxyphenyl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione
• CAS No: 144036-28-2
• MF: C₁₉H₁₈O₄
• MW: 310.343825817108
• CID: 3237398
• PubChem ID: 796693
• Update Time: 2025-10-30

9-(4-hydroxyphenyl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione Chemical and Physical Properties

Names and Identifiers

• 1H-XANTHENE-1,8(2H)-DIONE, 3,4,5,6,7,9-HEXAHYDRO-9-(4-HYDROXYPHENYL)-
• 9-(4-hydroxyphenyl)-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione
• 9-(4-hydroxyphenyl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione
• AKOS000664824
• Oprea1_714273
• HMS1428G05
• 144036-28-2
• IFLab1_005769
• IDI1_011172
• Oprea1_414925
• AG-690/11637122
• SCHEMBL24337097
• STK834900
• F1403-0091
• 9-(4-hydroxyphenyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione

• Inchi： 1S/C19H18O4/c20-12-9-7-11(8-10-12)17-18-13(21)3-1-5-15(18)23-16-6-2-4-14(22)19(16)17/h7-10,17,20H,1-6H2
• InChI Key： CAJIXRCHRHEPNN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C=C2)C2=C(CCCC2=O)OC2=C1C(=O)CCC2

Computed Properties

• Exact Mass: 310.12050905Da
• Monoisotopic Mass: 310.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 9-(4-hydroxyphenyl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione

Research Brief on 9-(4-hydroxyphenyl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione (CAS: 144036-28-2): Recent Advances and Applications

In recent years, the compound 9-(4-hydroxyphenyl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione (CAS: 144036-28-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This xanthene-derived molecule exhibits a unique structural framework that has been explored for its potential therapeutic applications, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial activities. The following research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and emerging applications in drug development.

Recent studies have elucidated the molecular mechanisms underlying the biological activity of 9-(4-hydroxyphenyl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The compound's ability to selectively target COX-2 over COX-1 suggests a promising profile for developing non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. Additionally, molecular docking studies revealed strong interactions with the active site of COX-2, further validating its potential as a lead compound.

In the realm of oncology, 9-(4-hydroxyphenyl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione has shown remarkable antiproliferative activity against various cancer cell lines. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inducing apoptosis in breast cancer cells (MCF-7) through the activation of caspase-3 and caspase-9 pathways. The compound also exhibited synergistic effects when combined with conventional chemotherapeutic agents, such as doxorubicin, suggesting its utility in combination therapies. These findings underscore its potential as a multitargeted agent in cancer treatment.

The synthetic accessibility of 9-(4-hydroxyphenyl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione has also been a focus of recent research. A novel, scalable synthesis route was developed in 2023, as detailed in Organic Process Research & Development. This method employs a one-pot multicomponent reaction involving 4-hydroxybenzaldehyde, dimedone, and malononitrile, yielding the target compound with high purity and efficiency. The optimized process addresses previous challenges related to low yields and cumbersome purification steps, paving the way for large-scale production and further pharmacological evaluation.

Beyond its therapeutic potential, 9-(4-hydroxyphenyl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione has also been investigated for its role in drug delivery systems. A 2024 study in the International Journal of Pharmaceutics explored its incorporation into polymeric nanoparticles for targeted delivery to inflamed tissues. The compound's inherent fluorescence properties facilitated real-time tracking of nanoparticle distribution in vivo, offering a dual-functionality approach for both therapy and diagnostics. This innovation highlights its versatility in advancing precision medicine.

In conclusion, 9-(4-hydroxyphenyl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione (CAS: 144036-28-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advancements in synthetic methodologies and drug delivery applications, position it as a valuable candidate for further development. Future research should focus on preclinical toxicology studies and clinical translation to fully realize its therapeutic potential.